4-amino-N,N-dicyclohexylbenzenesulfonamide
Description
“4-amino-N,N-dicyclohexylbenzenesulfonamide” is a chemical compound with the molecular formula C18H28N2O2S. Its average mass is 336.492 Da . It’s used in proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 18 carbon atoms, 28 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Mode of Action and Therapeutic Potential
- Bacteriostatic and Therapeutic Applications : Early observations on sulfonamides, closely related to 4-amino-N,N-dicyclohexylbenzenesulfonamide, highlighted their role in combating streptococcic infections through enhanced phagocytosis and potential interference with bacterial capsule formation. This laid the foundation for exploring sulfonamides as therapeutic agents against bacterial infections (E. A. Bliss & P. Long, 1937).
Solubility and Solution Thermodynamics
- Solubility in Binary Solvent Mixtures : Research on the solubility and solution thermodynamics of 4-aminobenzenesulfonamide in various binary solvent systems revealed insights into its solubility profiles, which are crucial for the formulation of pharmaceuticals and chemical compounds (Prashanth Asadi et al., 2020).
Cancer Treatment
- Novel Sulfonamide Compounds for Cancer Therapy : A study introduced novel ureido-sulfonamides synthesized from aminobenzenesulfonamide for use as therapeutic agents against metastatic tumors, offering a new approach to cancer treatment (P. A. Colinas, 2013).
Antimicrobial Properties for Textiles
- Imparting Antimicrobial Properties to Cotton Fabrics : Utilizing 4-aminobenzenesulfonic acid–chloro–triazine adducts with quaternary ammonium salts, cotton fabrics were treated to achieve durable antimicrobial properties, demonstrating an application in enhancing textile safety and durability (Y. Son et al., 2006).
Anti-Inflammatory Agents
- Development of Anti-inflammatory Compounds : Derivatives of mefenamic acid incorporating 4-aminobenzenesulfonamide were synthesized and evaluated for their anti-inflammatory properties, highlighting the potential for new nonsteroidal anti-inflammatory drugs (NSAIDs) (Monther F. Mahdi, 2017).
properties
IUPAC Name |
4-amino-N,N-dicyclohexylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O2S/c19-15-11-13-18(14-12-15)23(21,22)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h11-14,16-17H,1-10,19H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGAOHMKUHPRLAB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N(C2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-fluorophenyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide](/img/structure/B2585610.png)
![2-(2-fluorophenyl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide](/img/structure/B2585611.png)
![N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide](/img/structure/B2585621.png)
![3-[(2-chlorobenzyl)thio]-1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indole](/img/structure/B2585631.png)
![2-[1-(4,6-Dimethylpyrimidin-2-yl)azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one](/img/structure/B2585632.png)